Cas no 397309-57-8 (Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate)

Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate is a heterocyclic compound featuring a fused pyridopyridazine core with a carboxylate ester functional group. This structure confers versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework and electron-rich system make it suitable for further derivatization, enabling the development of bioactive molecules. The ethyl ester moiety enhances solubility in organic solvents, facilitating purification and downstream reactions. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined reactivity profile supports its use in constructing complex heterocycles, underscoring its value in medicinal chemistry and material science.
Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate structure
397309-57-8 structure
Product Name:Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate
CAS No:397309-57-8
MF:C10H9N3O3
MW:219.196761846542
CID:1111961
PubChem ID:66745620
Update Time:2025-10-22

Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydro-4-oxo-Pyrido[2,3-c]pyridazine-3-carboxylic acid ethyl ester
    • ethyl 4-oxo-1,4-dihydropyrido[2,3-c]pyridazine-3-carboxylate
    • ethyl 4-oxo-1H-pyrido[2,3-c]pyridazine-3-carboxylate
    • PMWNCNJKDDUOQB-UHFFFAOYSA-N
    • SCHEMBL618089
    • 397309-57-8
    • DA-06194
    • Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate
    • Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate
    • Inchi: 1S/C10H9N3O3/c1-2-16-10(15)7-8(14)6-4-3-5-11-9(6)13-12-7/h3-5H,2H2,1H3,(H,11,13,14)
    • InChI Key: PMWNCNJKDDUOQB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C2=CC=CN=C2NN=1)=O)=O

Computed Properties

  • Exact Mass: 219.06439116g/mol
  • Monoisotopic Mass: 219.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 392.5±34.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate Security Information

Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E927808-1mg
Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate
397309-57-8
1mg
$ 50.00 2022-06-05
TRC
E927808-2mg
Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate
397309-57-8
2mg
$ 65.00 2022-06-05
TRC
E927808-10mg
Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate
397309-57-8
10mg
$ 80.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674905-250mg
Ethyl 4-oxo-1,4-dihydropyrido[2,3-c]pyridazine-3-carboxylate
397309-57-8 98%
250mg
¥2016.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1674905-1g
Ethyl 4-oxo-1,4-dihydropyrido[2,3-c]pyridazine-3-carboxylate
397309-57-8 98%
1g
¥7007.00 2024-05-15

Additional information on Ethyl 1,4-dihydro-4-oxopyrido2,3-cpyridazine-3-carboxylate

Comprehensive Overview of Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate (CAS No. 397309-57-8)

Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate (CAS No. 397309-57-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridazine family, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The pyrido[2,3-c]pyridazine core structure is a key feature that contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. A growing number of studies focus on its structure-activity relationship (SAR), which is critical for optimizing its efficacy in target-specific applications. The compound’s CAS No. 397309-57-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in both industrial and academic settings.

One of the most discussed topics in the context of pyridazine derivatives is their role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, researchers are investigating whether Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate can serve as a scaffold for new antimicrobial drugs. Its mechanism of action, particularly its interaction with bacterial enzymes, is a subject of ongoing research. Additionally, its potential as a fluorescence probe or biomarker in diagnostic applications has also been explored, making it a compound of interest in multidisciplinary fields.

From a synthetic perspective, the preparation of Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate involves multi-step organic reactions, often starting from readily available precursors like ethyl acetoacetate and hydrazine derivatives. Optimizing its yield and purity is a common challenge, and recent publications highlight innovative catalytic methods to enhance its synthesis. The compound’s solubility and stability under various conditions are also critical factors for its practical use in formulations.

Another trending discussion revolves around the green chemistry approaches to synthesizing such heterocycles. Environmental concerns have led to the development of solvent-free or water-mediated reactions for producing pyridazine-based compounds. Researchers are evaluating whether CAS No. 397309-57-8 can be synthesized sustainably without compromising efficiency. This aligns with the broader industry shift toward eco-friendly manufacturing processes.

In summary, Ethyl 1,4-dihydro-4-oxopyrido[2,3-c]pyridazine-3-carboxylate (CAS No. 397309-57-8) represents a promising candidate for multiple applications, from drug development to material science. Its structural complexity and functional adaptability make it a valuable subject for future research. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of innovation in heterocyclic chemistry.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.